Cas no 168957-42-4 (1H-1,4-Diazepin-6-amine,hexahydro-1-methyl-4-[(3-methylphenyl)methyl]-, (R)-)
168957-42-4 structure
Product Name:1H-1,4-Diazepin-6-amine,hexahydro-1-methyl-4-[(3-methylphenyl)methyl]-, (R)-
CAS No:168957-42-4
MF:C14H23N3
MW:233.352523088455
CID:1350315
Update Time:2024-08-17
1H-1,4-Diazepin-6-amine,hexahydro-1-methyl-4-[(3-methylphenyl)methyl]-, (R)- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,4-Diazepin-6-amine,hexahydro-1-methyl-4-[(3-methylphenyl)methyl]-, (R)-
- 1H-1,4-Diazepin-6-amine, hexahydro-1-methyl-4-[(3-methylphenyl)methyl]-, (R)- (9CI)
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- Inchi: 1S/C14H23N3/c1-12-4-3-5-13(8-12)9-17-7-6-16(2)10-14(15)11-17/h3-5,8,14H,6-7,9-11,15H2,1-2H3/t14-/m1/s1
- InChI Key: CYAMSEPMEHWNBD-CQSZACIVSA-N
- SMILES: N1(C)C[C@@H](N)CN(CC2=CC=CC(C)=C2)CC1
Computed Properties
- Exact Mass: 233.18939
Experimental Properties
- Density: 1.021±0.06 g/cm3(Predicted)
- Boiling Point: 333.8±42.0 °C(Predicted)
- PSA: 32.5
- pka: 8.86±0.40(Predicted)
1H-1,4-Diazepin-6-amine,hexahydro-1-methyl-4-[(3-methylphenyl)methyl]-, (R)- Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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